Cas no 52704-48-0 (2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol)

2-(1,2,3,4-Tetrahydroquinolin-1-yl)ethan-1-ol is a heterocyclic organic compound featuring a tetrahydroquinoline core linked to an ethanol moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. Its saturated nitrogen-containing ring enhances stability while allowing functionalization at multiple sites. The hydroxyl group provides a handle for further derivatization, enabling the synthesis of esters, ethers, or other derivatives. The compound’s balanced lipophilicity and polarity make it suitable for solubility optimization in drug design. Its rigid yet flexible scaffold is advantageous for constructing biologically active molecules, particularly in CNS-targeting agents or corrosion inhibitors. Proper handling under inert conditions is recommended due to potential sensitivity.

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol structure

52704-48-0 structure

Product Name:2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol

CAS No:52704-48-0

MF:C₁₁H₁₅NO

MW:177.242902994156

MDL:MFCD02656552

CID:359066

PubChem ID:10103709

Update Time:2025-06-07

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Quinolineethanol, 3,4-dihydro-
- 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol
- MFCD02656552
- CCA70448
- 2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol
- SCHEMBL1450283
- D96059
- 2-(3,4-Dihydroquinolin-1(2H)-yl)ethan-1-ol
- AS-64359
- EN300-91774
- 2-(3,4-DIHYDROQUINOLIN-1(2H)-YL)ETHANOL
- PXVIVYWHHZOPGK-UHFFFAOYSA-N
- BB 0262117
- DTXSID20435597
- N-(2-Hydroxyethyl)-1,2,3,4-tetrahydroquinoline
- starbld0042965
- AKOS008132370
- Z425793990
- 52704-48-0
- CS-0264088
- DB-087308
- MDL： MFCD02656552
- Inchi： 1S/C11H15NO/c13-9-8-12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,13H,3,5,7-9H2
- InChI Key： PXVIVYWHHZOPGK-UHFFFAOYSA-N
- SMILES： OCCN1C2C=CC=CC=2CCC1

Computed Properties

Exact Mass: 177.11545
Monoisotopic Mass: 177.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 23.5Å²

Experimental Properties

PSA: 23.47

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T304200-25mg	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0		25mg	$ 50.00	2022-06-02
TRC	T304200-50mg	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0		50mg	$ 70.00	2022-06-02
TRC	T304200-250mg	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0		250mg	$ 230.00	2022-06-02
eNovation Chemicals LLC	D771236-1g	2-(3,4-Dihydroquinolin-1(2H)-yl)ethanol	52704-48-0	97%	1g	$625	2024-06-06
Enamine	EN300-91774-0.05g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	0.05g	$129.0	2025-03-21
Enamine	EN300-91774-0.1g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	0.1g	$191.0	2025-03-21
Enamine	EN300-91774-0.25g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	0.25g	$273.0	2025-03-21
Enamine	EN300-91774-0.5g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	0.5g	$430.0	2025-03-21
Enamine	EN300-91774-1.0g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	1.0g	$552.0	2025-03-21
Enamine	EN300-91774-2.5g	2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol	52704-48-0	95.0%	2.5g	$1160.0	2025-03-21